Cas no 1465250-26-3 (3-(1-methyl-1H-indazol-3-yl)methylazetidin-3-ol)

• Product Name: 3-(1-methyl-1H-indazol-3-yl)methylazetidin-3-ol
• CAS No: 1465250-26-3
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6257908
• PubChem ID: 65920883
• Update Time: 2025-11-01

3-(1-methyl-1H-indazol-3-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indazol-3-yl)methylazetidin-3-ol
• EN300-1868940
• AKOS015262605
• 3-[(1-methyl-1H-indazol-3-yl)methyl]azetidin-3-ol
• 1465250-26-3

• Inchi： 1S/C12H15N3O/c1-15-11-5-3-2-4-9(11)10(14-15)6-12(16)7-13-8-12/h2-5,13,16H,6-8H2,1H3
• InChI Key： HOYWVJAYPPXVJG-UHFFFAOYSA-N
• SMILES： OC1(CC2C3C=CC=CC=3N(C)N=2)CNC1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-(1-methyl-1H-indazol-3-yl)methylazetidin-3-ol

3-(1-Methyl-1H-indazol-3-yl)methylazetidin-3-ol

3-(1-Methyl-1H-indazol-3-yl)methylazetidin-3-ol is a compound with the CAS number 1465250-26-3, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a derivative of azetidine, a four-membered ring structure, and incorporates an indazole moiety, which is a heterocyclic aromatic system. The indazole group is substituted with a methyl group at the 1-position, and the azetidine ring contains a hydroxyl group at the 3-position. This unique combination of structural features makes 3-(1-methyl-1H-indazol-3-yl)methylazetidin-3-ol a promising candidate for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of indazole derivatives in modulating biological targets associated with neurodegenerative diseases, such as Alzheimer's disease. The indazole moiety in 3-(1-methyl-1H-indazol-3-yl)methylazetidin-3-ol has been shown to exhibit antioxidant properties, which could be beneficial in combating oxidative stress—a key factor in neurodegenerative conditions. Additionally, the azetidine ring introduces rigidity and flexibility to the molecule, enhancing its ability to interact with biological targets.

The synthesis of 3-(1-methyl-1H-indazol-3-yl)methylazetidin-3-ol involves a multi-step process that combines principles of heterocyclic chemistry and stereochemistry. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and enantioselective reductions, to construct this compound efficiently. These methods not only ensure high yields but also allow for the precise control of stereochemistry, which is critical for biological activity.

In terms of biological activity, methylindazole derivatives have been explored for their potential as kinase inhibitors. Kinases are enzymes that play a crucial role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Early studies suggest that 3-(1-methylindazolyl)methylazetidine derivatives may exhibit selective inhibition against certain kinase targets, making them valuable leads for drug development.

The incorporation of an azetidine ring into methylindazole-based compounds introduces additional functional groups that can be exploited for further chemical modification. For instance, the hydroxyl group at the 3-position of the azetidine ring can serve as a site for glycosylation or other bioconjugation reactions, potentially enhancing the compound's pharmacokinetic properties. Such modifications could improve its bioavailability and reduce off-target effects.

From an analytical standpoint, molecular modeling techniques have been instrumental in understanding the structure-function relationship of methylindazole derivatives like 3-(1-methylindazolyl)methylazetidine alcohol. Computational studies have provided insights into the molecular interactions between this compound and its target proteins, aiding in the design of more potent analogs. These findings underscore the importance of integrating experimental and computational approaches in modern drug discovery.

In conclusion, 3-(1-methylindazolyl)methylazetidine alcohol (CAS No: 1465250-26) represents a fascinating example of how structural diversity can be leveraged to create novel therapeutic agents. With its unique combination of indazole and azetidine moieties, this compound holds promise for addressing unmet medical needs in neurodegenerative diseases and beyond. As research continues to unfold, it is anticipated that this compound will pave the way for innovative treatments and contribute significantly to the field of medicinal chemistry.